Cas no 25140-86-7 (2-(2-Chlorophenoxy)propionic acid)

• Product Name: 2-(2-Chlorophenoxy)propionic acid
• CAS No: 25140-86-7
• Molecular Formula: C₉H₉ClO₃
• Molecular Weight: 200.6190
• MDL: MFCD00002644
• CID: 52654
• PubChem ID: 87566127

2-(2-Chlorophenoxy)propionic acid Properties

Names and Identifiers

• 2-(2-Chlorophenoxy)propanoic acid
• 2-(2-Chlorophenoxy)propionic Acid
• Propanoic acid, 2-(2-chlorophenoxy)-
• 2-(o-Chlorophenoxy)propionic acid
• Propionic acid, 2-(o-chlorophenoxy)-
• Acide (o-chlorophenoxy)-2 propionique
• Acide (o-chlorophenoxy)-2 propionique [French]
• ZGWNXHRVUJVMCP-UHFFFAOYSA-N
• 2-(2-Chlorophenoxy)PropionicAcid
• (+/-)-2-(2-chlorophenoxy)propionic acid
• KSC555A6H
• ARONIS009914
• ZGWNXHRVUJVMCP-UHFFFAOYSA-
• AI3-14676
• MFCD00002644
• DTXSID50871343
• AKOS000127079
• 2-(2-chlorophenoxy)-propanoic acid
• CS-0146881
• Propionic acid, 2-(o-chlorophenoxy)- (6CI,7CI,8CI); (RS)-2-(2-Chlorophenoxy)propionic acid; (+/-)-2-(2-Chlorophenoxy)propanoic acid; (+/-)-2-(2-Chlorophenoxy)propionic acid; 2-(2-Chlorophenoxy)propionic acid; 2-(o-Chlorophenoxy)propionic acid
• 25140-86-7
• Z65532924
• STR05127
• SCHEMBL503699
• 2-(2-Chlorophenoxy)propanoic acid #
• FT-0608452
• J-015833
• InChI=1/C9H9ClO3/c1-6(9(11)12)13-8-5-3-2-4-7(8)10/h2-6H,1H3,(H,11,12)
• (2RS)-2-(2-chlorophenoxy)propionic acid
• AR3830
• AKOS016844130
• 2-(2-chlorophenoxy)propanoic acid;2-(2-CHLOROPHENOXY)PROPIONIC ACID
• EN300-31509
• 2-(2-Chlorophenoxy)propanoicacid
• DTXCID00819013
• ALBB-000834
• DB-421905
• BBL009420
• STK397539

• MDL： MFCD00002644
• InChIKey： ZGWNXHRVUJVMCP-UHFFFAOYSA-N
• Inchi： 1S/C9H9ClO3/c1-6(9(11)12)13-8-5-3-2-4-7(8)10/h2-6H,1H3,(H,11,12)
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1OC([H])(C(=O)O[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 200.02400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 200.024022
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 2.19190
• PSA: 46.53000
• Refractive Index: 1.5230 (estimate)
• Boiling Point: 288.02°C (rough estimate)
• Melting Point: 114.0 to 117.0 deg-C
• Flash Point: 144.8 °C
• Color/Form: White to Yellow Solid
• Density: 1.2799 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids